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Compound of Interest

Compound Name: 3-lodopentane

Cat. No.: B157830

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of 3-iodopentane, a halogenated hydrocarbon. Adherence to these procedures is
critical for ensuring the safety of laboratory personnel and protecting the environment. 3-
lodopentane is classified as a flammable liquid and an irritant, necessitating careful handling
and disposal as hazardous waste.

Immediate Safety and Hazard Information

3-lodopentane is a flammable liquid and vapor that can cause skin and serious eye irritation,
and may also lead to respiratory irritation.[1][2][3] It is imperative to handle this chemical in a
well-ventilated area, preferably within a certified chemical fume hood, while wearing
appropriate Personal Protective Equipment (PPE). In case of exposure, flush affected skin or
eyes with copious amounts of water for at least 15 minutes and seek immediate medical
attention.[4][5] Do not dispose of 3-iodopentane down the drain.[2][6]

Chemical and Safety Data Summary

The following table summarizes key quantitative data for 3-iodopentane. This information is
essential for risk assessment and proper handling.
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Property Value

Molecular Formula CsHual

Molecular Weight 198.05 g/mol [1][3][7]

Appearance Colorless to light orange to yellow clear liquid[2]
Boiling Point 145 °C

Density 1.5128 g/cm?3 at 20 °CJ[3]

UN Number UN1993][6]

GHS Hazard Statements H226: Flammable liquid and vapor[1][3]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Operational Plan: Waste Disposal Protocol

This section details the procedural steps for the collection, storage, and disposal of 3-
iodopentane waste.

Personal Protective Equipment (PPE)

Before handling 3-iodopentane for disposal, all personnel must be equipped with the following
PPE:

e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
» Eye Protection: Safety goggles and a face shield to protect against splashes.[2]

e Lab Coat: A flame-resistant lab coat.

Waste Segregation and Collection

Proper segregation is the most critical step in managing halogenated hydrocarbon waste to
ensure safety and reduce disposal costs.[4]
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o Designated Waste Container: Use a dedicated, leak-proof container made of compatible
material with a secure, tight-fitting lid.[2][4]

Waste Stream Separation: As a halogenated hydrocarbon, 3-iodopentane waste must be
collected separately from non-halogenated organic waste.[4][8] Do not mix with other waste
categories such as acids, bases, or oxidizers.[5][8]

Container Filling: Do not overfill the waste container. Leave a minimum of 5% headspace to
accommodate vapor expansion.[4] All waste transfers should be conducted within a chemical
fume hood.[4]

Labeling of Waste Containers

Accurate labeling is mandatory for regulatory compliance and safety.

Initial Labeling: Affix a hazardous waste tag to the container before adding the first drop of
waste.[4]

Content Identification: Clearly label the container with "Hazardous Waste: 3-lodopentane”.
[2] List all chemical constituents and their approximate percentages.

Hazard Pictograms: The label must include the appropriate GHS pictograms for "Flammable
and "Irritant".[2][9]

Date Tracking: Record the date when waste is first added to the container (the "accumulation
start date").[4]

Storage of Waste

Waste containers must be stored safely pending collection by the institution's Environmental
Health and Safety (EHS) department.

o Location: Store the sealed container in a designated Satellite Accumulation Area (SAA).[4]

e Secondary Containment: The container must be placed within secondary containment, such
as a chemically resistant tub, to contain potential leaks.[4]
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o Storage Conditions: Keep the storage area cool, well-ventilated, and away from direct
sunlight, heat, or ignition sources.[4]

e Incompatibles: Ensure the waste is stored away from incompatible materials.[4][5]

Requesting Waste Disposal

e Once the waste container is nearly full or the accumulation time limit set by your institution is
reached, arrange for collection through your EHS department.[2][4]

Spill Management Protocol

In the event of a 3-iodopentane spill, follow these steps immediately:

Evacuate and Ventilate: If the spill is outside a fume hood, evacuate non-essential personnel
from the area and ensure maximum ventilation.[4]

o Control Ignition Sources: Turn off any nearby ignition sources if it is safe to do so.[5]

o Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or commercial
sorbent pads to dike and absorb the spill.[4]

e Collect Waste: Carefully collect the absorbed material and contaminated debris using non-
sparking tools. Place it into a sealed, leak-proof container for disposal.[4][6]

o Label as Hazardous Waste: Label the container "Spill Debris" with "3-lodopentane” and affix
a hazardous waste tag.[4]

o Decontaminate: Clean the spill area thoroughly with soap and water.[4]

e Request Pickup: Contact EHS for disposal of the spill debris.[4]

Empty Container Disposal

Original containers of 3-iodopentane must be properly decontaminated before disposal.

» Triple Rinse: Thoroughly empty the container. Triple rinse it with a suitable solvent like
acetone or ethanol.[2]
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e Collect Rinsate: The rinsate is considered hazardous waste and must be collected and
added to the appropriate halogenated waste stream.[2]

o Deface Label: After rinsing, completely remove, obliterate, or deface the original
manufacturer's label.[2]

» Dispose of Container: Dispose of the decontaminated container in accordance with your
institution's guidelines for rinsed chemical containers.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 3-iodopentane.
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Caption: Workflow for the safe accumulation and disposal of 3-iodopentane waste.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b157830?utm_src=pdf-body-img
https://www.benchchem.com/product/b157830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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